Cas no 2228615-30-1 (2-1-(3-ethynylphenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-ethynylphenyl)cyclopropylacetic acid
• CAS No: 2228615-30-1
• MF: C₁₃H₁₂O₂
• MW: 200.233183860779
• CID: 5999097
• PubChem ID: 165700431
• Update Time: 2025-11-01

2-1-(3-ethynylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(3-ethynylphenyl)cyclopropylacetic acid
• 2-[1-(3-ethynylphenyl)cyclopropyl]acetic acid
• EN300-1763189
• 2228615-30-1

• Inchi： 1S/C13H12O2/c1-2-10-4-3-5-11(8-10)13(6-7-13)9-12(14)15/h1,3-5,8H,6-7,9H2,(H,14,15)
• InChI Key： XKUVPYPWHZFKBE-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC=C(C#C)C=2)CC1)=O

Computed Properties

• Exact Mass: 200.083729621g/mol
• Monoisotopic Mass: 200.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-1-(3-ethynylphenyl)cyclopropylacetic acid

Introduction to 2-1-(3-ethynylphenyl)cyclopropylacetic acid (CAS No: 2228615-30-1)

2-1-(3-ethynylphenyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228615-30-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of cyclopropylacetic acid derivatives, characterized by its unique structural motif—a cyclopropyl ring conjugated with an acetic acid moiety, further functionalized with a 3-ethynylphenyl group. The presence of the ethynyl group introduces a site for further chemical modification, making this molecule a versatile intermediate in the synthesis of more complex pharmacophores.

The structural features of 2-1-(3-ethynylphenyl)cyclopropylacetic acid make it particularly interesting for medicinal chemistry applications. The cyclopropyl ring is known to enhance metabolic stability and binding affinity in drug candidates, while the phenyl ring with an ethynyl substituent provides opportunities for π-stacking interactions and further derivatization via cross-coupling reactions. These properties have positioned this compound as a valuable building block in the development of novel therapeutic agents.

In recent years, there has been growing interest in exploring the pharmacological potential of cyclopropylacetic acid derivatives. Studies have demonstrated that such compounds exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticancer effects. The 3-ethynylphenyl moiety, in particular, has been investigated for its ability to modulate enzyme activity and receptor binding. For instance, derivatives of this class have shown promise in inhibiting cyclooxygenase (COX) enzymes, which are key targets in the development of nonsteroidal anti-inflammatory drugs (NSAIDs).

One of the most compelling aspects of 2-1-(3-ethynylphenyl)cyclopropylacetic acid is its synthetic accessibility. The compound can be readily prepared through well-established organic reactions, such as Sonogashira coupling to introduce the ethynyl group onto a phenyl precursor, followed by ring-closure metathesis to form the cyclopropyl moiety. This synthetic route not only highlights the versatility of the compound but also underscores its feasibility for large-scale production if needed.

The pharmacokinetic profile of 2-1-(3-ethynylphenyl)cyclopropylacetic acid is also an area of active investigation. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate tissue distribution, indicating its potential as a viable drug candidate. Furthermore, its structural stability under various physiological conditions makes it an attractive candidate for further development.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of 2-1-(3-ethynylphenyl)cyclopropylacetic acid with biological targets. These studies have revealed that the compound can effectively engage with key residues in target proteins through hydrophobic and π-stacking interactions. This insight has guided the design of more potent derivatives by optimizing these interactions.

The role of 3-ethynylphenyl groups in enhancing drug-like properties has been further explored. Ethynylene-linked structures have been shown to improve solubility and cell membrane permeability, which are critical factors in drug development. By incorporating this moiety into 2-1-(3-ethynylphenyl)cyclopropylacetic acid, researchers aim to enhance its pharmacokinetic profile while maintaining or improving its biological activity.

Recent advances in biocatalysis have also opened new avenues for modifying 2-1-(3-ethynylphenyl)cyclopropylacetic acid. Enzymatic approaches allow for selective functionalization at specific positions on the molecule without generating unwanted byproducts. This methodological advancement could streamline the synthesis process and reduce costs associated with traditional chemical synthesis.

The potential applications of 2-1-(3-ethynylphenyl)cyclopropylacetic acid extend beyond traditional pharmaceuticals. Its unique structure makes it a promising candidate for materials science applications, particularly in the development of organic electronic materials where π-conjugated systems are crucial. Additionally, its reactivity with various functional groups allows for customization into polymers or coatings with tailored properties.

In conclusion, 2-1-(3-ethynylphenyl)cyclopropylacetic acid (CAS No: 2228615-30-1) represents a fascinating compound with broad utility in pharmaceutical and materials science research. Its structural features offer multiple opportunities for further derivatization and optimization, making it a valuable asset in drug discovery programs. As research continues to uncover new biological activities and synthetic methodologies, this compound is poised to play an increasingly significant role in modern chemistry and medicine.